5-(3-Fluorophenoxy)-2-thiazolamine

• CAS No.: 878376-02-4
• Molecular Formula: C9H7FN2OS
• Molecular Weight: 210.23 g/mol
• IUPAC Name: 5-(3-fluorophenoxy)-1,3-thiazol-2-amine
• InChI: InChI=1S/C9H7FN2OS/c10-6-2-1-3-7(4-6)13-8-5-12-9(11)14-8/h1-5H,(H2,11,12)
• InChI Key: XKWLIVVPPVCZPT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)OC2=CN=C(S2)N

Description

5-(3-Fluorophenoxy)-2-thiazolamine is a thiazole derivative featuring a phenoxy substituent at the 5-position of the heterocyclic ring and an amine group at the 2-position.

Comparison with Similar Compounds

Substituent Effects on Physical and Chemical Properties

The substituent at the 5-position of the thiazole ring significantly influences molecular properties. A comparative analysis of key analogs is provided below:

Compound Name	Substituent (Position 5)	Molecular Formula	Molar Mass (g/mol)	Key Properties/Applications	Yield (Synthesis)	References
5-(3-Fluorophenyl)-2-thiazolamine	3-Fluorophenyl	C₉H₇FN₂S	194.23	Antimicrobial activity; moderate lipophilicity	N/A
5-(3-Chlorobenzyl)-2-thiazolamine	3-Chlorobenzyl	C₁₀H₉ClN₂S	224.71	Antifungal activity; higher lipophilicity	77%
5-(Trifluoromethyl)-2-thiazolamine	CF₃	C₄H₃F₃N₂S	168.14	Drug intermediate; electron-deficient core	45–56%
5-(4-Chloro-2-fluorobenzyl)-2-thiazolamine	4-Cl-2-F-benzyl	C₁₀H₈ClFN₂S	242.70	Structural diversity for SAR studies	N/A

Key Observations :

• Electron-Withdrawing Groups: The trifluoromethyl (CF₃) group in 5-(Trifluoromethyl)-2-thiazolamine enhances electrophilicity, facilitating nucleophilic reactions in drug synthesis . In contrast, the 3-fluorophenoxy group in the target compound may offer similar electronic effects but with improved solubility due to the oxygen atom.
• Lipophilicity: Benzyl and chlorobenzyl substituents (e.g., 5-(3-Chlorobenzyl)-2-thiazolamine) increase lipophilicity, which correlates with enhanced membrane permeability in antifungal applications .
• Synthetic Yields : The highest reported yield (77%) is for 5-(3-Chlorobenzyl)-2-thiazolamine, achieved via optimized multi-step synthesis . The CF₃-substituted analog requires harsh conditions (e.g., THF, 60°C) but achieves moderate yields (45–56%) .